Cas no 1353983-27-3 (tert-Butyl 3-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate
• CAS No: 1353983-27-3
• MF: C₁₂H₂₃NO₃S
• MW: 261.380922555923
• CID: 2091509
• PubChem ID: 66564510
• Update Time: 2025-10-29

tert-Butyl 3-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate
• 3-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl3-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate
• TERT-BUTYL 3-{[(2-HYDROXYETHYL)SULFANYL]METHYL}PYRROLIDINE-1-CARBOXYLATE
• AKOS024463122
• DB-251781
• 1353983-27-3
• tert-butyl 3-(2-hydroxyethylsulfanylmethyl)pyrrolidine-1-carboxylate
• G66003

• MDL： MFCD21092902
• Inchi： 1S/C12H23NO3S/c1-12(2,3)16-11(15)13-5-4-10(8-13)9-17-7-6-14/h10,14H,4-9H2,1-3H3
• InChI Key： RQAHNGBRXCPUJB-UHFFFAOYSA-N
• SMILES： S(CCO)CC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 261.13986477g/mol
• Monoisotopic Mass: 261.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.1Ų

Additional information on tert-Butyl 3-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate

Research Brief on tert-Butyl 3-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate (CAS: 1353983-27-3)

The compound tert-Butyl 3-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate (CAS: 1353983-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine core and functionalized with a tert-butyl carbamate and a hydroxyethylthio moiety, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of cellular signaling pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of this compound as a key building block for the synthesis of novel cysteine protease inhibitors. The study demonstrated that the hydroxyethylthio group could be further modified to enhance binding affinity to target enzymes, making it a valuable scaffold for anti-inflammatory and anticancer drug development. The CAS number 1353983-27-3 was specifically referenced in the synthetic pathway, underscoring its importance in the research.

Another notable application was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound was utilized in the development of small-molecule modulators of GPCRs (G-protein coupled receptors). The tert-butyl carbamate group was found to improve the metabolic stability of the resulting analogs, while the pyrrolidine ring contributed to favorable pharmacokinetic properties. This dual functionality positions the compound as a promising candidate for central nervous system (CNS) drug discovery.

From a synthetic chemistry perspective, the compound's stability under various reaction conditions has made it attractive for parallel synthesis approaches. A 2022 patent application (WO2022156789) detailed its use in combinatorial chemistry libraries for high-throughput screening of potential kinase inhibitors. The CAS number 1353983-27-3 was specifically claimed in the patent as a critical intermediate for generating diverse molecular architectures.

Ongoing research continues to explore the full potential of this compound. Current investigations focus on its application in PROTAC (Proteolysis Targeting Chimera) technology, where its bifunctional nature could facilitate the development of targeted protein degraders. Preliminary results presented at the 2023 ACS Spring Meeting suggest that derivatives of this compound show promising E3 ligase binding properties, opening new avenues for cancer therapy development.

As the pharmaceutical industry increasingly values modular synthetic approaches, tert-Butyl 3-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate stands out as a multifunctional building block with demonstrated utility across multiple drug discovery paradigms. Its combination of synthetic accessibility, structural versatility, and favorable physicochemical properties ensures its continued relevance in medicinal chemistry research.